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Compound of Interest

Compound Name: TP-3654

Cat. No.: B611452 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling TP-3654. It includes procedural

guidance for safe handling, storage, and disposal, alongside an overview of its mechanism of

action and experimental use.

Immediate Safety and Handling
Hazard Classification Discrepancy: It is critical to note that Safety Data Sheets (SDSs) from

different suppliers provide conflicting hazard classifications for TP-3654. Some sources classify

it as "Not a hazardous substance or mixture"[1][2], while others identify it as causing skin

irritation, serious eye irritation, and potentially respiratory irritation, with further warnings of

being harmful if swallowed and a suspected mutagen[3][4]. Given this discrepancy, it is

imperative to handle TP-3654 with a high degree of caution, assuming it to be hazardous until

further conclusive data is available.

Personal Protective Equipment (PPE)
To ensure personnel safety, the following personal protective equipment (PPE) is mandatory

when handling TP-3654:
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PPE Category Specific Requirements Rationale

Eye Protection
Safety goggles with side-

shields.[1][2][4]

Protects eyes from splashes

and dust.

Hand Protection
Protective gloves (e.g., nitrile).

[1][2][4]
Prevents skin contact.

Body Protection
Impervious clothing, such as a

lab coat.[1][2][4]

Protects against contamination

of personal clothing.

Respiratory Protection

A suitable respirator should be

used when handling the

compound as a powder or if

aerosol formation is possible.

[1][2][4]

Prevents inhalation of the

compound.

Engineering Controls
Control Type Specification Purpose

Ventilation

Work in a well-ventilated area.

Use only in areas with

appropriate exhaust

ventilation, such as a chemical

fume hood.[2][4]

Minimizes inhalation exposure.

Safety Stations

Ensure an accessible safety

shower and eye wash station

are nearby.[1][2][4]

Provides immediate

decontamination in case of

exposure.

First Aid Measures
Immediate response is crucial in case of accidental exposure:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove

contact lenses if present and easy to do. Seek

prompt medical attention.[2]

Skin Contact

Rinse skin thoroughly with plenty of water.

Remove contaminated clothing and shoes. Seek

medical advice.[2]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR) but avoid mouth-to-mouth resuscitation.

Seek immediate medical attention.[2]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[2]

Logistical Information: Storage and Disposal
Proper storage and disposal are critical for maintaining the integrity of TP-3654 and ensuring

laboratory safety.

Storage
Condition Details

Temperature

Store at -20°C for long-term stability (≥4 years).

[5] For short-term shipping (less than 2 weeks),

room temperature is acceptable.[1]

Container Keep the container tightly sealed.[1]

Environment
Store in a cool, well-ventilated area away from

direct sunlight and sources of ignition.[1]

Disposal
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Contaminated materials and waste must be handled as hazardous waste and disposed of

according to local, state, and federal regulations.

Spill Response:

Evacuate personnel to a safe area.[1]

Wear full personal protective equipment.[1]

Avoid breathing vapors, mist, dust, or gas.[1]

For liquid spills, absorb with a finely-powdered liquid-binding material (e.g., diatomite).[1][2]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1][2]

Collect all contaminated materials in a sealed container for proper disposal.[1][2]

TP-3654 Properties
The following table summarizes the known physical and chemical properties of TP-3654.

Property Value

Chemical Formula C22H25F3N4O[1][2]

Molecular Weight 418.46 g/mol [2]

CAS Number 1361951-15-6[1][2][3]

Appearance Crystalline solid[5]

Purity ≥98%[5]

Solubility

Soluble in DMSO (~16 mg/mL), DMF (~16

mg/mL), and ethanol (~10 mg/mL).[5] Sparingly

soluble in aqueous buffers.[5]

Storage Temperature -20°C[5]

Experimental Protocols and Workflows
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TP-3654 is a second-generation inhibitor of PIM kinases, with high selectivity for PIM-1.[5] It is

currently under investigation for the treatment of myelofibrosis.[6][7]

Preparing a Stock Solution
A common procedure for preparing a stock solution of TP-3654 for in vitro experiments is as

follows:

TP-3654 is supplied as a crystalline solid.[5]

To prepare a stock solution, dissolve the compound in a solvent of choice, such as DMSO.[5]

It is recommended to purge the solvent with an inert gas.[5]

For aqueous solutions, first dissolve TP-3654 in DMSO and then dilute with the aqueous

buffer.[5] Note that the aqueous solution is not recommended to be stored for more than one

day.[5]

General Experimental Workflow
The following diagram illustrates a general workflow for handling TP-3654 in a laboratory

setting.
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Receiving and Storage Experiment Preparation
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Caption: General laboratory workflow for handling TP-3654.

Mechanism of Action: PIM Kinase Inhibition
TP-3654 is a potent and selective inhibitor of PIM kinases, a family of serine/threonine kinases

(PIM-1, PIM-2, and PIM-3) that play a crucial role in cell survival and proliferation.[5] PIM
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kinases are often overexpressed in various cancers and are implicated in the pathogenesis of

myelofibrosis.[8]

The signaling pathway below illustrates the role of PIM kinases and the inhibitory action of TP-
3654.

Upstream Signaling

PIM Kinase Activity

Downstream Effects

Cytokines / Growth Factors

JAK/STAT Pathway

PIM Kinase

Upregulates

Phosphorylation of BAD (inactivated) Cell Cycle Progression

Inhibition of Apoptosis Cell Proliferation & Survival

TP-3654

Inhibits

Click to download full resolution via product page

Caption: TP-3654 inhibits PIM kinase, blocking downstream survival signals.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.prnewswire.com/news-releases/sumitomo-pharma-oncology-presents-preliminary-data-from-phase-12-clinical-study-evaluating-investigational-agent-tp-3654-in-patients-with-myelofibrosis-at-american-society-of-hematology-2022-annual-meeting--exposition-301699788.html
https://www.benchchem.com/product/b611452?utm_src=pdf-body
https://www.benchchem.com/product/b611452?utm_src=pdf-body
https://www.benchchem.com/product/b611452?utm_src=pdf-body-img
https://www.benchchem.com/product/b611452?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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